Cas no 2138526-41-5 (2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid
• CAS No: 2138526-41-5
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 6448018
• PubChem ID: 165492103
• Update Time: 2025-10-28

2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138526-41-5
• EN300-1154519
• 2-(2-{[(tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid
• 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid

• Inchi： 1S/C15H27NO4/c1-15(2,3)20-14(19)16-12-9-7-5-4-6-8-11(12)10-13(17)18/h11-12H,4-10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： KLEWTDIHVOXVMQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCCCCC1CC(=O)O)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid

Introduction to 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid (CAS No. 2138526-41-5)

2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138526-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclooctyl moiety linked to an acetic acid derivative. The presence of a tert-butoxy carbonyl (Boc) protecting group in its structure underscores its utility as an intermediate in synthetic chemistry, particularly in the synthesis of more intricate biomolecules.

The Boc group is a widely employed protecting group in peptide synthesis and drug development due to its stability under various reaction conditions while being removable under mild acidic conditions. This feature makes 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid a valuable building block for constructing peptidomimetics and other pharmacologically relevant molecules. The cyclooctyl ring itself contributes to the compound's steric properties, which can influence its binding affinity and pharmacokinetic behavior when incorporated into larger molecular frameworks.

Recent advancements in medicinal chemistry have highlighted the importance of cycloalkyl derivatives in drug design. Compounds featuring cycloalkyl groups, such as cyclooctyl derivatives, have been shown to exhibit improved solubility, reduced toxicity, and enhanced metabolic stability compared to their acyclic counterparts. This has led to increased interest in synthesizing and studying molecules like 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid, which serve as precursors for developing novel therapeutic agents.

In the context of modern drug discovery, the demand for high-quality intermediates that facilitate efficient synthetic routes has never been greater. The structural complexity of 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid positions it as a promising candidate for further derivatization and exploration. Researchers have leveraged this compound to develop novel scaffolds with potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

One particularly intriguing aspect of 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid is its potential role in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacological properties. The incorporation of the Boc-protected amino group allows for selective modification and functionalization, enabling chemists to fine-tune the physicochemical properties of the final product. This flexibility has been exploited in recent studies aimed at creating novel bioactive molecules with enhanced efficacy and reduced side effects.

The cyclooctyl moiety in 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid also contributes to its unique electronic and steric characteristics. Computational studies have suggested that this moiety can modulate the binding affinity of drug candidates by influencing both hydrophobic interactions and hydrogen bonding networks. Such insights are critical for optimizing lead compounds during the drug discovery process, ensuring that final candidates exhibit optimal pharmacokinetic profiles.

Moreover, the growing interest in targeted protein degradation has opened new avenues for utilizing compounds like 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid. By serving as a precursor for proteolysis-targeting chimeras (PROTACs), this molecule could potentially be used to develop novel therapeutic strategies that selectively degrade disease-causing proteins. Such approaches have shown promise in preclinical studies and represent a significant shift from traditional small-molecule drug design.

The synthesis of 2-(2-{[(Tert-butoxy)carbonyl]amino}cyclooctyl)acetic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions to ensure high yield and purity is paramount. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to streamline the synthesis of complex molecules like this one, reducing both cost and environmental impact.

In conclusion, 2-(2-{[(Tert-butooxy)carbonyl]amino}cyclooctyl)acetic acid (CAS No. 2138526-41-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a Boc-protected amino group and a cyclooctyl moiety, make it an invaluable intermediate for developing novel therapeutic agents. As research continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.